Cas no 53734-71-7 (9-Octadecenoic acid, 12,13-dihydroxy-)

9-Octadecenoic acid, 12,13-dihydroxy- structure
53734-71-7 structure
Product Name:9-Octadecenoic acid, 12,13-dihydroxy-
CAS No:53734-71-7
MF:C18H34O4
MW:314.460166454315
CID:356487
Update Time:2024-03-02

9-Octadecenoic acid, 12,13-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 9-Octadecenoic acid, 12,13-dihydroxy-
    • Inchi: 1S/C18H34O4/c1-2-3-10-13-16(19)17(20)14-11-8-6-4-5-7-9-12-15-18(21)22/h8,11,16-17,19-20H,2-7,9-10,12-15H2,1H3,(H,21,22)
    • InChI Key: CQSLTKIXAJTQGA-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCCCCCCC=CCC(O)C(O)CCCCC

Computed Properties

  • Exact Mass: 314.24582

Experimental Properties

  • Density: 1.015±0.06 g/cm3(Predicted)
  • Melting Point: 52-55 °C
  • Boiling Point: 476.0±30.0 °C(Predicted)
  • PSA: 77.76
  • pka: 4.78±0.10(Predicted)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.